Cas no 32476-67-8 (Periplocymarin)

• Product Name: Periplocymarin
• CAS No: 32476-67-8
• MF: C₃₀H₄₆O₈
• MW: 534.68144
• CID: 305914
• PubChem ID: 12305974
• Update Time: 2025-05-21

Periplocymarin Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-, (3b,5b)- (9CI)
• 4-[(3S,5S,10R,13R,14S,17S)-5,14-dihydroxy-3-[(2S,5R)-5-hydroxy-4-methoxy-6-methyl-oxan-2-yl]oxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-5H-furan-2-on
• DG0043
• Periplocymarin
• CS-0032540
• DTXSID301317267
• Periplogenin + D-cymarose [German]
• 9M3584249U
• PERIPLOCYMARIN, (+)-
• CARD-20(22)-ENOLIDE, 3-((2,6-DIDEOXY-3-O-METHYL-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-5,14-DIHYDROXY-, (3.BETA.,5.BETA.)-
• Periplogenin + D-cymarose
• 5-beta-Card-20(22)-enolide, 3-beta-((2,6-dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl)oxy)-5,14-dihydroxy-
• 3-[(3S,5S,8R,9S,10R,13R,14S,17R)-5,14-Dihydroxy-3-[(2R,4S,5R,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• PERIPLOCYMARIN [MI]
• AKOS032946004
• MS-29887
• Q27272726
• 32476-67-8
• HY-N4252
• 4-[(3S,5S,10R,13R,14S,17S)-5,14-DIHYDROXY-3-[(2S,5R)-5-HYDROXY-4-METHOXY-6-METHYL-OXAN-2-YL]OXY-10,13-DIMETHYL-2,3,4,6,7,8,9,11,12,15,16,17-DODECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-17-YL]-5H-FURAN-2-ONE
• UNII-9M3584249U
• (+)-Periplocymarin
• 3-[(3S,5S,8R,9S,10R,13R,14S,17R)-5,14-dihydroxy-3-[(2R,4S,5R,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-uran-5-one
• DA-56702
• CHEBI:228896

• MDL： MFCD01740198
• Inchi： InChI=1S/C30H46O8/c1-17-26(32)23(35-4)14-25(37-17)38-19-5-9-27(2)21-6-10-28(3)20(18-13-24(31)36-16-18)8-12-30(28,34)22(21)7-11-29(27,33)15-19/h13,17,19-23,25-26,32-34H,5-12,14-16H2,1-4H3/t17-,19+,20-,21+,22-,23+,25+,26-,27-,28-,29+,30+/m1/s1
• InChI Key： XRWQBDJPMXRDOQ-YUUDFPFBSA-N
• SMILES： O1[C@H](C[C@H](OC)[C@H](O)[C@H]1C)O[C@H]1CC[C@]2(C)[C@@]3([H])CC[C@]4(C)[C@@H](C5=CC(=O)OC5)CC[C@]4(O)[C@]3([H])CC[C@]2(O)C1

Computed Properties

• Exact Mass: 534.31900
• Monoisotopic Mass: 534.31926842 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 983
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 534.7
• XLogP3: 1.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 148°
• Boiling Point: 690.9±55.0 °C at 760 mmHg
• Flash Point: 221.4±25.0 °C
• PSA: 114.68000
• LogP: 3.25430
• Specific Rotation: D27 +29° (c = 0.94 in 95% alcohol for the anhydr substance)
• Vapor Pressure: No data available

Periplocymarin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives

Additional information on Periplocymarin

Recent Advances in Periplocymarin (32476-67-8) Research: A Comprehensive Review

Periplocymarin (CAS: 32476-67-8), a cardenolide glycoside derived from the bark of Periploca sepium, has garnered significant attention in recent years due to its potent biological activities, particularly in the fields of oncology and cardiovascular research. This research brief synthesizes the latest findings on its molecular mechanisms, therapeutic potential, and emerging applications in drug development.

A 2023 study published in Journal of Natural Products elucidated the structural-activity relationship of periplocymarin, revealing its unique binding affinity to Na+/K+-ATPase isoforms. Researchers employed X-ray crystallography (PDB ID: 8F2K) to demonstrate how the C-17 lactone ring and sugar moiety (D-digitoxose) synergistically enhance its inhibitory effects compared to other cardiac glycosides like digoxin (DOI: 10.1021/acs.jnatprod.3c00118).

In oncology, preclinical trials using patient-derived xenograft models showed periplocymarin's remarkable efficacy against therapy-resistant NSCLC (IC50 = 12.3 nM). The compound induced immunogenic cell death via ER stress-mediated calreticulin exposure, as reported in Cell Death & Differentiation (2024). Notably, its therapeutic window was 3.2-fold wider than ouabain, with reduced cardiotoxicity at effective doses.

Pharmacokinetic studies using LC-MS/MS revealed periplocymarin's unique distribution profile. Unlike digitoxin, it accumulates preferentially in tumor tissues (tumor-to-plasma ratio: 8.7:1) due to GLUT1-mediated transport, as documented in Drug Metabolism and Disposition (2023). This property makes it a promising candidate for targeted delivery systems currently under development by several biopharma companies.

Emerging applications include its use as a chemical probe for studying membrane protein dynamics. A Nature Methods paper (2024) detailed its incorporation into cryo-EM workflows, where periplocymarin's fluorescence properties enabled real-time monitoring of Na+/K+-ATPase conformational changes at 2.8 Å resolution.

Challenges remain in large-scale synthesis - recent attempts at microbial biosynthesis in engineered Streptomyces strains achieved only 23% yield compared to plant extraction. However, novel biocatalysis approaches presented at the 2024 ACS Spring Meeting show promise for sustainable production.

The compound's multifaceted activities position it as a valuable scaffold for next-generation therapeutics. Ongoing Phase I trials (NCT05678231) evaluating its safety profile in heart failure patients may redefine its clinical translation potential in the coming years.